Cas no 941962-94-3 (N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide
• CAS No: 941962-94-3
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5501692
• Update Time: 2025-07-13

N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-N'-(2-methylsulfanylphenyl)oxamide
• N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide

• Inchi： 1S/C17H18N2O2S/c1-11-8-9-13(10-12(11)2)18-16(20)17(21)19-14-6-4-5-7-15(14)22-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key： YFSYGDPEUVRVOP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(NC1=CC=CC=C1SC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide

Professional Introduction to N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide (CAS No. 941962-94-3)

N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide, a compound with the CAS number 941962-94-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide consists of two aromatic rings connected by an ethanediamide backbone. The presence of a methylsulfanyl group at the 2-position of one of the phenyl rings introduces a sulfur atom into the molecule, which can influence its reactivity and interaction with biological targets. This structural feature makes it an intriguing candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to modulate biological pathways and enhance drug efficacy. The methylsulfanyl group in N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide is particularly noteworthy, as it can participate in various chemical reactions and interactions that may be beneficial for drug design. For instance, sulfur atoms are known to exhibit strong binding affinity with certain biological targets, making them valuable for creating targeted therapies.

In addition to its structural significance, N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide has shown promise in preliminary pharmacological studies. Research indicates that this compound may exhibit inhibitory effects on specific enzymes and receptors involved in various diseases. These findings are particularly exciting given the growing demand for innovative treatments that address unmet medical needs.

The synthesis of N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide presents a fascinating challenge for synthetic chemists. The compound's complex structure requires precise control over reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for producing this compound, which is crucial for its further exploration in drug development.

One of the most compelling aspects of N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide is its potential for customization through structural modifications. By altering specific functional groups or introducing additional substituents, chemists can fine-tune the properties of the molecule to optimize its pharmacological activity. This flexibility makes it an attractive scaffold for designing a wide range of derivatives with enhanced therapeutic potential.

The role of computational chemistry in studying N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of the compound in various environments and assess its interactions with biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide experimental design, thereby accelerating the drug discovery process.

In conclusion, N'-(3,4-dimethylphenyl)-N-2-(methylsulfanyl)phenylethanediamide (CAS No. 941962-94-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure, characterized by the presence of a methylsulfanyl group and a dimethylphenyl moiety, makes it an interesting candidate for further exploration. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a vital role in advancing medical science.